3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: [2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C22H20BrFN2OS/c23-17-9-5-15(6-10-17)19-21(28)26(20(27)16-7-11-18(24)12-8-16)22(25-19)13-3-1-2-4-14-22/h5-12H,1-4,13-14H2
• InChI Key: UVPSGMQAKNZQSE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Br
• Molecular Formula: C22H20BrFN2OS
• Molecular Weight: 459.4 g/mol

Description

3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione, also known as BRD-9424, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a spirocyclic imidazolidin-2-thione derivative that has been synthesized through a multi-step process.

Mechanism of Action

3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione exerts its therapeutic effects through the inhibition of BRD4. This compound binds to the bromodomain of BRD4, preventing it from interacting with acetylated histones and other transcriptional regulators. As a result, BRD4-mediated gene expression is suppressed, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
In addition to its effects on BRD4-mediated gene expression, 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione has also been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has been found to activate the caspase cascade, a series of proteolytic enzymes that play a key role in the initiation and execution of apoptosis. Furthermore, 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been shown to inhibit the migration and invasion of cancer cells, which are key processes in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is its high selectivity for BRD4. This compound has been found to have minimal effects on other BET family members, such as BRD2 and BRD3. This selectivity makes 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione a promising candidate for the development of targeted cancer therapies. However, one of the limitations of 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione. One potential direction is the optimization of the synthesis method to improve the yield and solubility of this compound. Another direction is the evaluation of the efficacy of 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione in preclinical and clinical trials. Additionally, the identification of biomarkers that can predict the response of cancer cells to 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione could help to guide the development of personalized cancer therapies. Finally, the combination of 3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione with other anticancer agents could enhance its therapeutic effects and reduce the likelihood of drug resistance.

Scientific Research Applications

3-(4-Bromophenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been shown to have potential therapeutic applications in the treatment of cancer and other diseases. In particular, this compound has been found to inhibit the activity of bromodomain-containing protein 4 (BRD4), a member of the bromodomain and extraterminal (BET) family of proteins. BRD4 is known to play a key role in the regulation of gene expression and has been implicated in the development of various types of cancer, including leukemia, lymphoma, and solid tumors.